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RTI-111, also known as Dichloropane, is a stimulant of the phenyltropane class. It acts as a serotonin–

norepinephrine–dopamine reuptake inhibitor (SNDRI) [1]. The table below summarizes its key affinity

data and how it compares to cocaine.

Property RTI-111 (Dichloropane) Cocaine
Source /
Reference

Chemical Class Phenyltropane Phenyltropane (Tropane
ester)

[1] [2]

Primary Mechanism SNDRI (Triple Reuptake
Inhibitor)

SNDRI (Triple Reuptake
Inhibitor)

[1]

IC50 for DAT (nM) 0.79 ± 0.09 89 ± 4.8 [1] [2]

IC50 for SERT (nM) 3.13 ± 0.36 1045 ± 89 [1] [2]

IC50 for NET (nM) 17.96 ± 0.85 3298 ± 293 [1] [2]

Onset & Duration Slower onset, longer duration

than cocaine

Rapid onset, shorter

duration

[1] [3]

Reinforcing Efficacy Serves as a positive

reinforcer

Serves as a positive

reinforcer (benchmark)

[3] [4]
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Property RTI-111 (Dichloropane) Cocaine
Source /
Reference

Interaction with
Methamphetamine

Increases behavioral potency

of methamphetamine

--- [3] [4]

Reinforcing Efficacy: Key Experimental Data

The reinforcing effects of RTI-111 have been primarily studied in animal models. The data indicates it has

significant abuse potential.

Behavioral Measure Experimental Finding for RTI-111 Implication

Self-Administration Was self-administered by rhesus

monkeys under a Fixed-Ratio 25 (FR
25) schedule [3] [4].

Functions as a positive
reinforcer; animals will work to
receive the drug.

Drug Discrimination Substituted fully for amphetamine in
monkeys trained to discriminate

amphetamine from saline [3] [4].

Produces interoceptive effects
similar to those of classic

stimulants like amphetamine.

Interaction with
Methamphetamine

Pretreatment with RTI-111 shifted the

methamphetamine self-administration
dose-response function down and to
the left [3] [4].

Potentiates (increases) the

behavioral effects of
methamphetamine, rather than

blocking them.

Detailed Experimental Protocols

For researchers aiming to replicate or understand these studies, here are the methodologies used in the key

experiments.

Self-Administration Protocol (Progressive-Ratio & FR Schedules)
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This protocol assesses a drug's rewarding value by measuring the effort an animal will expend to receive it

[3] [4].

Subjects: Rhesus monkeys.
Apparatus: Standard primate chairs within sound-attenuating chambers.

Training: Animals are trained to self-administer a drug (e.g., methamphetamine) intravenously.
Progressive-Ratio (PR) Schedule: In this paradigm, the response requirement for each subsequent

drug injection increases. The final completed response requirement (the "break point") measures the
drug's reinforcing strength.

Fixed-Ratio (FR) Schedule: The response requirement for each drug injection is fixed. This is used
to establish stable self-administration behavior.

Testing RTI-111:
As a pretreatment: RTI-111 was injected intramuscularly 15 minutes before methamphetamine

self-administration sessions under a PR schedule to study its interaction effects.
As a reinforcer: RTI-111 was made available for self-administration under an FR 25 schedule

to test if it would maintain drug-taking behavior.

Drug Discrimination Protocol

This protocol assesses whether animals perceive the effects of a test drug as being similar to a known

training drug [3] [4].

Subjects: Rhesus monkeys.

Training: Monkeys are trained to discriminate a dose of (+)-amphetamine (administered
intragastrically) from saline.

Procedure: In experimental sessions, monkeys are presented with two levers. Responding on one
lever is reinforced after amphetamine administration, and responding on the other is reinforced after

saline administration.
Testing: Various doses of RTI-111, methamphetamine, or their combinations are administered

instead of the training drug. The percentage of responses on the drug-appropriate lever is measured.
If a test drug produces >90% responding on the drug lever, it is considered to have fully substituted

for (i.e., produced effects similar to) amphetamine.

Signaling Pathway Context

While the provided search results do not contain a specific signaling pathway diagram for RTI-111, they

explain that stimulants like RTI-111 exert their primary effects not through a classic protein-based signaling
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cascade, but through direct interaction with monoamine transporters on the cell membrane [5]. The following

diagram illustrates this fundamental mechanism of action.
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Knowledge Gaps and Further Research

It is important to note a key limitation in the available information. The search results provide no specific

data on RTI-111-d3, which is likely a deuterated analog of RTI-111. Deuterium substitution is a strategy

used in drug development to potentially alter a compound's metabolic profile and pharmacokinetics without

significantly changing its primary pharmacology.

To find information on RTI-111-d3, you may need to search specialized databases:

Patent Literature: Search the USPTO, Google Patents, or WIPO databases for documents related to
deuterated phenyltropanes.

Chemical Vendor Catalogs: Companies that specialize in deuterated compounds for research may
list RTI-111-d3 and provide basic analytical data.

Metabolic Studies: Look for scientific papers specifically investigating the metabolism and
pharmacokinetics of RTI-111 and its analogs.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Pharmacological Profile of RTI-111 (Dichloropane)]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1816262#rti-111-d3-

reinforcing-efficacy-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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